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Introduction

XVA143 is a potent, cell-permeable, allosteric inhibitor of the integrin Leukocyte Function-
Associated Antigen-1 (LFA-1 or aL32). LFA-1 plays a critical role in leukocyte adhesion,
migration, and the formation of the immunological synapse, which is essential for T cell
activation, proliferation, and effector functions. By binding to the o/f I-like allosteric site of LFA-
1, XVA143 effectively blocks the interaction between LFA-1 and its primary ligand, Intercellular
Adhesion Molecule-1 (ICAM-1). These application notes provide detailed protocols for utilizing
XVA143 to study T cell functions and summarize its effective concentrations in relevant assays.

Data Presentation: Effective Concentrations of
XVA143

The following table summarizes the effective concentrations and IC50 value of XVA143 for the
inhibition of T cell activation, based on published data.
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Parameter Value Cell Type Assay Reference
Human CD3+ T Flow cytometry-
IC50 (CD69 0.049 + 0.016 _
) cells in whole based CD69
Expression) UM ]
blood upregulation
Human CD3+ T Flow cytometry-
Potent Inhibition 10 uMm cells in whole based CD69
blood upregulation
) Human CD3+ T Multi-parameter
Effective )
] 2 uM cells in whole flow cytometry
Concentration

blood

assay

Signaling Pathways and Experimental Workflows
LFA-1 Signaling Pathway in T Cell Activation

LFA-1 signaling is integral to T cell activation. Upon T cell receptor (TCR) engagement with an

antigen-presenting cell (APC), "inside-out" signaling leads to a conformational change in LFA-1,

increasing its affinity for ICAM-1. Subsequent LFA-1-ICAM-1 binding initiates "outside-in"

signaling, which synergizes with TCR signaling to promote full T cell activation, proliferation,

and differentiation. XVA143 inhibits this process by preventing the high-affinity state of LFA-1.
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Caption: LFA-1 signaling pathway in T cell activation and the inhibitory action of XVA143.

Experimental Workflow: T Cell Proliferation Assay
(CFSE)

This workflow outlines the key steps for assessing the effect of XVA143 on T cell proliferation
using the CFSE dilution method.

 To cite this document: BenchChem. [Application Notes and Protocols for XVA143 in T Cell
Studies]. BenchChem, [2025]. [Online PDF]. Available at:
[https://lwww.benchchem.com/product/b15604215#effective-concentration-of-xval43-for-t-
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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